5-bromo-N-[3-(5-phenyl-1,3,4-oxadiazol-2-yl)phenyl]-2-furamide

• IUPAC Name: 5-bromo-N-[3-(5-phenyl-1,3,4-oxadiazol-2-yl)phenyl]furan-2-carboxamide
• InChI: InChI=1S/C19H12BrN3O3/c20-16-10-9-15(25-16)17(24)21-14-8-4-7-13(11-14)19-23-22-18(26-19)12-5-2-1-3-6-12/h1-11H,(H,21,24)
• InChI Key: VIEBTCUOVVPUNC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NN=C(O2)C3=CC(=CC=C3)NC(=O)C4=CC=C(O4)Br
• Molecular Formula: C19H12BrN3O3
• Molecular Weight: 410.2 g/mol

Description

Synthesis Analysis

The synthesis of related compounds often involves multi-step reactions, starting from basic aromatic or heteroaromatic compounds. For example, the synthesis of antipyrine derivatives, including compounds with bromo and chloro substitutions, is achieved through reactions that yield good yields and are characterized spectroscopically. These processes might involve halogenation, cyclization, and amidation steps, depending on the specific structure of the target molecule (Saeed et al., 2020).

Molecular Structure Analysis

X-ray crystallography and spectroscopic methods like NMR and IR spectroscopy play crucial roles in determining the molecular structure of synthesized compounds. These techniques help in understanding the spatial arrangement of atoms within a molecule and the nature of its chemical bonds. The analysis of crystal structures can reveal intermolecular interactions, such as hydrogen bonding and π-π interactions, which are essential for understanding the stability and reactivity of the compound (Viterbo et al., 1980).

Chemical Reactions and Properties

The chemical behavior of such compounds can be diverse, depending on the functional groups present. Reactions may include nucleophilic substitution reactions where the bromo group can act as a leaving group, facilitating the introduction of other substituents. The presence of oxadiazole and furamide moieties contributes to the compound's reactivity, potentially participating in further chemical transformations (Gangapuram et al., 2009).